Cas no 16349-38-5 (N2-Methylbenzodthiazole-2,6-diamine)

N2-Methylbenzodthiazole-2,6-diamine Properties

Names and Identifiers

• 2,6-Benzothiazolediamine,N2-methyl-
• Benzothiazole, 6-amino-2-(methylamino)- (8CI)
• N2-methylbenzo[d]thiazole-2,6-diamine
• SCHEMBL24619237
• CS-0324237
• AKOS012534312
• N2-METHYL-1,3-BENZOTHIAZOLE-2,6-DIAMINE
• 2-N-methyl-1,3-benzothiazole-2,6-diamine
• N2-Methylbenzothiazole-2,6-diamine
• MFCD18298655
• 16349-38-5
• +Expand

• MDL： MFCD18298655
• InChIKey： AETGNFZQUIMJCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9N3S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,9H2,1H3,(H,10,11)
• SMILES： CN=C1NC2=C(C=C(C=C2)N)S1

Computed Properties

• Exact Mass: 179.05187
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.052
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2A^2

Experimental Properties

• PSA: 50.94
• Boiling Point: 354.2±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 168.0±25.7 °C
• Density: 1.4±0.1 g/cm3